Cas no 2172500-72-8 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid
• CAS No: 2172500-72-8
• MF: C₂₄H₂₄N₄O₆
• MW: 464.470565795898
• CID: 6069709
• PubChem ID: 165748296
• Update Time: 2025-05-25

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid
• 2172500-72-8
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
• EN300-1493260

• Inchi： 1S/C24H24N4O6/c1-3-12-24(2,22(30)31)26-21(29)19-20(28-34-27-19)25-23(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18H,3,12-13H2,1-2H3,(H,26,29)(H,30,31)(H,25,28,32)
• InChI Key： OKICHKNOJOKKIN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NC(C(=O)O)(C)CCC)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.16958450g/mol
• Monoisotopic Mass: 464.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid

Compound 2172500-72-8: A Comprehensive Overview

The compound with CAS number 2172500-72-8, known as 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, bioconjugation, and advanced materials development.

The molecular structure of this compound is characterized by the presence of a 1,2,5-oxadiazole ring, which is a five-membered heterocyclic structure containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and reactivity, making it a valuable component in the design of functional molecules. The oxadiazole ring is further substituted with a methoxycarbonylamino group derived from a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its excellent stability under basic conditions and ease of removal under acidic conditions.

In addition to the oxadiazole moiety, the compound features a formamido group attached to the oxadiazole ring. This functional group plays a crucial role in enabling the molecule to participate in various chemical reactions, such as amidation and coupling reactions. The presence of the formamido group also enhances the molecule's ability to form hydrogen bonds, which is essential for its interactions with biological systems.

The fluorenylmethyloxycarbonyl (Fmoc) group attached to the oxadiazole ring serves as a protecting group during synthesis. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of peptides during the synthesis process. The Fmoc group can be selectively removed under acidic conditions, making it an ideal choice for controlled deprotection steps in complex molecule synthesis.

The compound also contains a pentanoic acid backbone, which contributes to its solubility properties and compatibility with various solvents. The pentanoic acid moiety provides flexibility to the molecule, allowing it to adopt different conformations that are critical for its interactions with other molecules. This flexibility is particularly important in applications such as drug delivery, where the ability to form stable complexes with other molecules is essential.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the oxadiazole ring via cyclization reactions, followed by the introduction of the Fmoc group and the formamido substituent. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules.

The applications of this compound are diverse and span multiple disciplines. In pharmaceutical research, it has been explored as a potential building block for constructing bioactive molecules with tailored pharmacokinetic properties. Its ability to form stable amide bonds makes it an attractive candidate for designing peptide-based drugs with improved stability and bioavailability.

In materials science, this compound has shown promise as a precursor for synthesizing functional polymers and hybrid materials. Its unique combination of structural features allows for the creation of materials with tailored mechanical, optical, and electronic properties. Recent studies have demonstrated its utility in developing stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as pH or temperature changes.

Beyond its direct applications, this compound serves as a valuable tool in chemical research for studying fundamental aspects of molecular recognition and self-assembly processes. Its ability to form supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π–π stacking has been extensively investigated using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, this compound should be handled with care due to its potential sensitivity to moisture and light. Proper storage conditions include keeping it in an air-tight container under inert atmosphere or refrigeration to ensure stability over extended periods. Handling procedures should comply with standard laboratory safety protocols to minimize exposure risks.

In conclusion, CAS 2172500-72-8 represents a versatile platform molecule with significant potential across multiple fields of research and industry. Its unique structural features enable it to serve as both a functional building block and a valuable tool for advancing our understanding of complex molecular systems. As research continues to uncover new applications for this compound, its role in driving innovation across disciplines is expected to grow further.